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Compound of Interest

Compound Name: Clanobutin

Cat. No.: B129234 Get Quote

For researchers, scientists, and drug development professionals, ensuring a comprehensive

understanding of safety protocols is paramount when handling chemical compounds. This

document provides essential, immediate safety and logistical information for the handling of

Clanobutin, including personal protective equipment (PPE) guidelines, operational procedures,

and disposal plans.

Hazard Identification and Personal Protective Equipment
Clanobutin is classified as a skin and eye irritant and may cause respiratory irritation[1][2].

Therefore, adherence to appropriate safety measures is crucial to prevent exposure. The

recommended personal protective equipment is detailed below.

Recommended Personal Protective Equipment (PPE) for Handling Clanobutin
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[3]. If there is a potential for direct contact

with dusts, mists, or aerosols, a faceshield or

other full face protection should be worn[4].

Skin Protection

Wear chemical-impermeable gloves[3]. A work

uniform or laboratory coat is also

recommended[1][4]. For more extensive

handling, fire/flame resistant and impervious

clothing should be worn[3].

Respiratory Protection

General and local exhaust ventilation is

recommended to maintain vapor exposures

below recommended limits. If exposure limits

are exceeded or irritation is experienced, a full-

face respirator should be used[1][3]. For

potential uncontrolled release or unknown

exposure levels, a positive pressure air-supplied

respirator is recommended[1].

Occupational Exposure Limits

A key quantitative measure for safe handling is the Occupational Exposure Band (OEB).

Compound CAS Number
Occupational
Exposure Band
(OEB)

Time Weighted
Average (TWA)

Clanobutin 30544-61-7 2 0.3 mg/m³

This data is based on internal documentation from Merck and should be used as a guideline.[4]

[5]

Procedural Guidance for Handling and Disposal
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Safe Handling Protocol:

Engineering Controls: All handling should be conducted in a well-ventilated area. Use

appropriate engineering controls such as local exhaust ventilation to control airborne

concentrations[5].

Donning PPE: Before handling Clanobutin, put on all required PPE as specified in the table

above. This includes a lab coat, safety goggles, and chemical-resistant gloves.

Handling: Avoid contact with skin and eyes[3]. Do not breathe dust, fume, gas, mist, vapors,

or spray[3][6]. Wash hands and skin thoroughly after handling[1][4].

Spill Management: In case of a spill, evacuate personnel to a safe area. Avoid dust

formation[3]. Soak up with inert absorbent material. For large spills, dike the area to prevent

spreading[1].

Doffing PPE: After handling, carefully remove PPE to avoid contaminating yourself. Remove

gloves first, followed by your lab coat and eye protection. Wash hands thoroughly after

removing all PPE.

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of

waste into the sewer system[5]. Contaminated clothing should be washed before reuse[1][4].

First-Aid Measures
If on Skin: Wash with plenty of water. If skin irritation occurs, get medical attention[1][3].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention[1][3].

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical help if you feel unwell[3].

Visualized Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling Clanobutin.

Start: Handling Clanobutin

Assess Risk of Exposure
(e.g., quantity, duration, procedure)

Low Risk
(e.g., small quantities, short duration,

well-ventilated area)

Low

High Risk
(e.g., large quantities, potential for aerosolization,

poor ventilation)

High

Standard PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Enhanced PPE:
- Full-Face Shield

- Impervious Clothing
- Chemical-Resistant Gloves

- Respiratory Protection

Proceed with Handling

Are exposure limits exceeded or unknown?

Use Positive Pressure
Air-Supplied Respirator

Yes

No
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Click to download full resolution via product page

Caption: PPE selection workflow for handling Clanobutin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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